Cas no 142483-57-6 (Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate)

• Product Name: Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate
• CAS No: 142483-57-6
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 1039983
• PubChem ID: 15663603
• Update Time: 2025-06-08

Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate
• 1-< (ethoxycarbonyl)methyl> -3-(methoxycarbonyl)pyrrolidine
• 3-(methoxycarbonyl)-1-pyrrolidineacetic acid ethyl ester
• AK-97055
• ANW-66779
• CTK8C1489
• FT-0686432
• KB-178524
• SureCN9215253
• DTXSID50576503
• SCHEMBL9215253
• 142483-57-6
• Methyl1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C10H17NO4/c1-3-15-9(12)7-11-5-4-8(6-11)10(13)14-2/h8H,3-7H2,1-2H3
• InChI Key： YEWLMKULNKTPIM-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(CC(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 273 ºC
• Flash Point: 119 ºC

Additional information on Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate

Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate (CAS No. 142483-57-6): An Overview of Its Structure, Synthesis, and Applications

Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate (CAS No. 142483-57-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and features a unique ester functional group. Its chemical structure and properties make it an attractive candidate for various applications, including the development of novel drugs and the synthesis of complex organic molecules.

The molecular formula of Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate is C₁₁H₁₉NO₄, and its molecular weight is approximately 233.27 g/mol. The compound consists of a pyrrolidine ring with a carboxylate group at the 3-position, which is esterified with methanol. Additionally, the carboxylate group is substituted with an ethoxyacetyl moiety, adding complexity to its structure. This intricate arrangement of functional groups imparts unique chemical and physical properties to the compound, making it a valuable intermediate in organic synthesis.

The synthesis of Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of pyrrolidine-3-carboxylic acid with ethyl chloroacetate in the presence of a base such as triethylamine. The resulting intermediate is then esterified with methanol to yield the final product. This synthetic pathway is well-documented in the literature and has been optimized for high yields and purity.

In recent years, Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate has been studied extensively for its potential applications in medicinal chemistry. One notable area of research involves its use as a building block in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate could serve as a valuable starting material for the development of new therapeutic agents.

Beyond its medicinal applications, Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate has also found utility in other areas of chemical research. Its unique structure makes it an excellent ligand for metal complexes, which can be used in catalytic processes. For example, a recent study published in the Journal of Catalysis demonstrated that palladium complexes containing this ligand are highly effective catalysts for cross-coupling reactions, offering improved yields and selectivity compared to traditional catalysts.

The physical properties of Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C at reduced pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and processes where solubility and stability are critical factors.

Safety considerations are an important aspect when handling Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, Methyl 1-(2-ethoxy-2-oxoethyl)pyrrolidine-3-carboxylate (CAS No. 142483-57-6) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for the development of new drugs and catalytic processes. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.